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Compound of Interest

Compound Name: Disperse blue 291

Cat. No.: B15555903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Disperse Blue 291, a

synthetic azo dye with applications in the textile industry and relevance in toxicological

research. This document details its commercial availability, purity grades, and key experimental

protocols.

Commercial Suppliers and Purity Grades
Disperse Blue 291 is available from a range of commercial suppliers, catering to both

industrial dyeing processes and scientific research applications. The purity of the dye is a

critical factor for its application, with higher purity grades, often designated as reference

standards, being essential for analytical and research purposes.

While detailed Certificates of Analysis with specific impurity profiles are not always publicly

available from all suppliers, the purity is often indicated by terms such as "reference standard"

or by a percentage of "strength," which relates to the concentration of the dye in a commercial

formulation.

Table 1: Commercial Suppliers of Disperse Blue 291
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Supplier
Grade/Product
Name

CAS
Number(s)

Molecular
Formula

Notes

LGC Standards
Disperse Blue

291
56548-64-2 C₁₉H₂₁BrN₆O₆

Offered as a

reference

standard,

implying high

purity suitable for

analytical testing.

[1][2]

Sinoever
Disperse Blue

291
83929-84-4 C₁₉H₂₁BrN₆O₆

Offers the dye

with a "strength"

of 300%, a

common

commercial

grade for textiles.

MedchemExpres

s

Disperse Blue

291
56548-64-2 C₁₉H₂₁BrN₆O₆

Marketed as a

multifunctional

dye for biological

experiments.

Nantong

Hermeta

Chemicals

Disperse Blue

291
- -

A supplier of

high-quality

disperse dyes for

various

applications.[3]

World Dye

Variety

C.I. Disperse

Blue 291

83929-84-4 /

56548-64-2
C₁₉H₂₁BrN₆O₆

Lists multiple

suppliers of

various

commercial

grades.

Table 2: Physicochemical Properties of Disperse Blue 291
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Property Value

Molecular Weight 509.31 g/mol

Appearance Dark blue grains or tiny particles.

C.I. Name Disperse Blue 291

Experimental Protocols
Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
The purity of Disperse Blue 291 can be assessed using reverse-phase HPLC. While a

specific, validated monograph for Disperse Blue 291 is not readily available, the following

protocol is based on established methods for the analysis of disperse dyes.[4][5]

Objective: To determine the purity of a Disperse Blue 291 sample and to identify and quantify

any impurities.

Materials and Reagents:

Disperse Blue 291 sample

HPLC grade acetonitrile

HPLC grade water

Ammonium acetate

Methanol

0.45 µm syringe filters

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with a photodiode array

(PDA) detector
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C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient of acetonitrile

and an aqueous buffer (e.g., 10 mM ammonium acetate). A typical gradient might start at

45% acetonitrile and increase to 95% over 20 minutes.

Standard Solution Preparation: Accurately weigh a known amount of Disperse Blue 291
reference standard and dissolve it in a suitable solvent, such as methanol or a mixture of

acetonitrile and water, to prepare a stock solution. Prepare a series of working standard

solutions by diluting the stock solution with the mobile phase.

Sample Solution Preparation: Prepare the Disperse Blue 291 sample solution in the same

manner as the standard solution.

Chromatographic Conditions:

Column: C18 reverse-phase column

Mobile Phase: Gradient of acetonitrile and aqueous buffer

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detector Wavelength: Monitor at the wavelength of maximum absorbance for Disperse
Blue 291 (typically around 600-620 nm) and a lower wavelength (e.g., 254 nm) to detect a

wider range of potential impurities.

Column Temperature: 30°C

Analysis: Inject the standard and sample solutions into the HPLC system.

Data Analysis: Determine the purity of the sample by comparing the peak area of the main

component in the sample chromatogram to the peak area of the reference standard. The

percentage purity can be calculated using the following formula:
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% Purity = (Area of Sample Peak / Area of Standard Peak) x (Concentration of Standard /

Concentration of Sample) x 100

An impurity profile can be generated by identifying and quantifying other peaks in the

chromatogram relative to the main peak.

Sample Preparation
(Dissolution & Filtration) HPLC SystemInject C18 ColumnMobile Phase Flow PDA DetectorElution Data Acquisition & Processing Purity Calculation & Impurity Profiling

Click to download full resolution via product page

HPLC Analysis Workflow for Disperse Blue 291

Textile Dyeing of Polyester Fabric
This protocol describes a general procedure for dyeing polyester fabric with Disperse Blue
291 using a high-temperature method.[6][7]

Objective: To dye polyester fabric to a desired shade with good color fastness.

Materials and Reagents:

Disperse Blue 291 dye

Polyester fabric

Dispersing agent

Acetic acid (to adjust pH)

Wetting agent (optional)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Procedure:

Dye Bath Preparation:

Prepare a paste of the required amount of Disperse Blue 291 with a dispersing agent.
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Add this paste to the dye bath containing water.

Add a wetting agent if necessary.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[6]

Dyeing Process:

Introduce the polyester fabric into the dye bath at approximately 60°C.

Gradually raise the temperature of the dye bath to 130°C over 30-45 minutes.

Maintain the temperature at 130°C for 60 minutes to allow for dye penetration and fixation.

[6]

Cooling and Rinsing:

Cool the dye bath down to 70-80°C.

Remove the fabric and rinse it thoroughly with hot water, followed by cold water.

Reduction Clearing (After-treatment):

Prepare a solution of 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide.

Treat the dyed fabric in this solution at 60-70°C for 15-20 minutes to remove any unfixed

dye from the surface.

Rinse the fabric thoroughly with hot and then cold water.

Drying: Dry the dyed fabric.
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Polyester Dyeing Workflow with Disperse Blue 291
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Toxicological Profile and Signaling Pathways
Disperse Blue 291 has been the subject of toxicological studies to assess its potential effects

on human health and the environment. Research has indicated that this dye can exhibit

genotoxic and cytotoxic effects in various cell models.

Genotoxicity and Cytotoxicity
Studies have shown that Disperse Blue 291 can induce DNA damage, as evidenced by the

comet assay and the micronucleus test in human hepatoma (HepG2) cells.[1] Furthermore, it

has been observed to decrease cell viability at certain concentrations.[1] In animal studies

using mice, oral administration of Disperse Blue 291 led to an increased frequency of

micronucleated polychromatic erythrocytes, indicating a potential for mutagenicity.[8]

Cellular Signaling Pathways
The genotoxic effects of Disperse Blue 291 are linked to the induction of cellular stress and

apoptosis. Key genes involved in the apoptotic pathway, such as BAX (a pro-apoptotic gene)

and BCL2 (an anti-apoptotic gene), are often modulated in response to DNA damage. While

one study in mice did not observe significant changes in the expression of Bax and Bcl2 after

oral administration of Disperse Blue 291, the induction of DNA damage itself suggests an

upstream activation of pathways that can lead to apoptosis.[8] Additionally, the expression of

genes related to cellular stress and inflammation, such as SMAD4 and TNFA (Tumor Necrosis

Factor-alpha), have been evaluated in response to this dye.[8]

The following diagram illustrates a potential signaling pathway for Disperse Blue 291-induced

genotoxicity and cytotoxicity, based on the known mechanisms of azo dyes and the specific

findings for this compound.
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Potential Signaling Pathway of Disperse Blue 291 Toxicity

This guide provides a foundational understanding of Disperse Blue 291 for research and

development professionals. For specific applications, it is recommended to consult the

technical data sheets and safety data sheets provided by the respective suppliers and to

perform appropriate validation of any analytical or experimental methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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